

# real-world effectiveness alectinib first-line therapy

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Alectinib

CAS No.: 1256580-46-7

Cat. No.: S548568

[Get Quote](#)

## Efficacy Data Summary: First-Line Alectinib

Endpoint	ALEX Trial (Final OS Analysis [1] [2])	Real-World Chinese Cohort (2022 Study [3])
Median PFS	34.8 months (vs. Crizotinib 10.9 months) [4]	2-year PFS rate: 81.1% (Median PFS not reached)
Median OS	81.1 months (vs. Crizotinib 54.2 months) [2]	Data not mature (Study reported 2-year TTF rate of 81.0%)
ORR (Overall)	82.9% [4]	88.5%
ORR (CNS)	Not explicitly stated	92.9% (in patients with measurable CNS metastases)
Median DoR	42.3 months (vs. Crizotinib 11.1 months) [2]	Not reported

PFS: Progression-Free Survival; OS: Overall Survival; ORR: Objective Response Rate; CNS: Central Nervous System; DoR: Duration of Response; TTF: Time-to-Treatment-Failure.

## Detailed Efficacy and Protocol Context

The data in the table is derived from specific study protocols and patient populations. Here is a deeper look into the methodologies and key findings.

### Pivotal Clinical Trial: The ALEX Study

The **ALEX study (NCT02075840)** was a global, randomized, open-label, Phase 3 trial that serves as the cornerstone for **Alectinib**'s first-line approval [4] [5].

- **Experimental Protocol:** Treatment-naive patients with advanced ALK-positive NSCLC were randomized **1:1** to receive either **Alectinib 600 mg** twice daily or **Crizotinib 250 mg** twice daily until disease progression, unacceptable toxicity, or withdrawal [2]. Tumor assessments, including CNS imaging, were performed every 8 weeks per **RECIST 1.1** criteria [4].
- **Key Findings:**
  - **Superior Systemic Efficacy:** With a median treatment duration of 28.1 months for **Alectinib** versus 10.8 months for Crizotinib, the trial demonstrated a profound improvement in PFS and OS, as shown in the table above [1] [2].
  - **Robust CNS Protection:** **Alectinib** significantly delayed CNS progression. In patients with baseline CNS metastases, the median PFS was 27.7 months for **Alectinib** versus 7.4 months for Crizotinib [4]. The final OS analysis showed a particularly strong benefit for patients with CNS metastases who had received prior radiation (median OS: 92.0 months vs. 39.5 months) [1] [2].
  - **Tolerability:** Despite longer treatment exposure, the incidence of grade 3-5 adverse events was similar between arms (**Alectinib** 57.9% vs. Crizotinib 57.6%). The most common AEs leading to dose reduction with **Alectinib** were increased blood bilirubin, and it had a lower rate of gastrointestinal side effects compared to Crizotinib [1] [6].

### Validation from Real-World Evidence

Real-world studies complement clinical trial data by reflecting effectiveness in broader, more diverse patient populations.

- **2022 Chinese Multicenter Study [3]:**

- **Protocol:** This study enrolled 110 Chinese patients with advanced ALK-positive NSCLC receiving first-line **Alectinib**. Unlike the strict criteria of the ALEX trial, it included patients with **symptomatic or active CNS metastases** and poorer performance status (26.4% had ECOG  $\geq 2$ ) [3].
- **Key Findings:** The high ORR and CNS-ORR in this real-world setting confirm **Alectinib's** potent efficacy in clinical practice. The study also identified that patients with shorter EML4-ALK fusion variants, metastases in  $\geq 3$  organs, and less tumor shrinkage had poorer outcomes, suggesting areas for more aggressive management [3].


## Comparison with Sequential Therapy Approach

A key clinical question is whether starting with Crizotinib and switching to **Alectinib** upon progression ("sequential therapy") is as effective as using **Alectinib** first-line.

- **2024 Real-World Comparison [7]:** A retrospective study of 311 patients compared first-line **Alectinib** with sequential Crizotinib followed by **Alectinib**.
  - **Findings:** The study found that **first-line Alectinib was associated with a lower risk of CNS progression** than the sequential approach. However, after statistical balancing of patient characteristics, the two strategies showed **similar Real-World PFS and Overall Survival** [7].
  - **Implication:** This suggests that while upfront **Alectinib** provides better initial control of brain metastases, the sequential approach remains a viable strategy, potentially due to the overall potency of available ALK inhibitors post-progression.

## Mechanism of Action and CNS Efficacy

**Alectinib's** superior performance, especially in the CNS, is rooted in its pharmacological properties. The following diagram illustrates its key mechanistic advantages over first-generation inhibitors like Crizotinib.



Click to download full resolution via product page

The therapeutic landscape for ALK-positive NSCLC continues to evolve with the emergence of next-generation options like Lorlatinib and Brigatinib. The choice between upfront **Alectinib**, other second-generation agents, or a sequential strategy should be individualized, considering factors like the presence of baseline CNS metastases, specific ALK fusion variants, and patient preference.

### Need Custom Synthesis?

Email: [info@smolecule.com](mailto:info@smolecule.com) or Request Quote Online.

## References

1. First-Line Alectinib Yields Clinically Meaningful OS Benefit ... [onclive.com]
2. ALEX Trial Final Results at ESMO 2025: Alectinib ... [oncodaily.com]
3. Alectinib first-line ALK+ NSCLC real-world Chinese cohort [pmc.ncbi.nlm.nih.gov]
4. 【35 under 35】吴小亮医生：ALK靶向治疗—Alectinib，舍我其谁 [liangyihui.net]

5. First-line alectinib for ALK-positive lung cancer [pmc.ncbi.nlm.nih.gov]
6. 提升ALK 肺癌5 年存活率！ Alectinib 勝過於Crizotinib [geneonline.news]
7. Comparison of the effectiveness of alectinib versus crizotinib ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [real-world effectiveness alectinib first-line therapy]. Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548568#real-world-effectiveness-alectinib-first-line-therapy]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States  
**Phone:** (512) 262-9938  
**Email:** info@smolecule.com  
**Web:** www.smolecule.com